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Cat. No.: B6595850 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Disperse Yellow 56, with the CAS number 54077-16-6, is a monoazo disperse dye recognized

for its application in the textile industry, particularly for dyeing polyester fibers.[1][2] Its chemical

formula is C₂₁H₁₅N₅O₂, and it has a molecular weight of 369.38 g/mol .[2] This technical guide

provides a comprehensive overview of Disperse Yellow 56, consolidating available data on its

physicochemical properties, synthesis, industrial applications, and toxicological profile. The

document includes structured data tables for easy reference, detailed experimental protocols

for its primary application, and visualizations of key processes to support researchers and

professionals in the fields of chemistry, materials science, and drug development. While its

primary use is in dyeing, this guide also explores its potential, though less documented,

applications as a non-specific protein stain and fluorescent probe in biochemical research.[3]

Physicochemical Properties
Disperse Yellow 56 is a yellow to orange powder.[2][4] It is characterized by its low solubility in

water but is soluble in organic solvents such as acetone.[1][4] A summary of its key

physicochemical properties is presented in Table 1.

Table 1: Physicochemical Properties of Disperse Yellow 56
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Property Value Reference

CAS Number 54077-16-6 [2]

Molecular Formula C₂₁H₁₅N₅O₂ [2]

Molecular Weight 369.38 g/mol [2]

Appearance Yellow to orange powder [2][4]

Solubility

Insoluble in water; Soluble in

acetone and other organic

solvents like alcohols and

ethers.

[1][4]

Melting Point 360 °C [5]

IUPAC Name

4-hydroxy-3-[(4-

phenyldiazenylphenyl)diazenyl

]-1H-quinolin-2-one

[6]

Synthesis
The synthesis of Disperse Yellow 56 is typically achieved through a diazotization reaction

followed by a coupling reaction.[3][4] The general manufacturing method involves the

diazotization of 4-(Phenyldiazenyl)benzenamine, which is then coupled with Quinoline-2,4-diol.

[4]

General Experimental Protocol for Synthesis
While a detailed, step-by-step industrial synthesis protocol is proprietary, a general laboratory-

scale synthesis can be described as follows. This protocol is based on the fundamental

principles of azo dye synthesis.

Materials:

4-(Phenyldiazenyl)benzenamine

Quinoline-2,4-diol
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Sodium nitrite (NaNO₂)

Hydrochloric acid (HCl)

Sodium hydroxide (NaOH)

Ice

Water

Suitable solvent for purification (e.g., ethanol or acetic acid)

Procedure:

Diazotization:

Dissolve 4-(Phenyldiazenyl)benzenamine in dilute hydrochloric acid.

Cool the solution to 0-5 °C in an ice bath.

Slowly add a pre-cooled aqueous solution of sodium nitrite dropwise while maintaining the

temperature below 5 °C.

Stir the mixture for a short period to ensure the completion of the diazotization reaction,

forming the diazonium salt.

Coupling:

Prepare a solution of Quinoline-2,4-diol in a dilute aqueous solution of sodium hydroxide.

Cool this solution to 0-5 °C in an ice bath.

Slowly add the previously prepared diazonium salt solution to the alkaline solution of the

coupling component, maintaining the temperature below 5 °C and ensuring the reaction

mixture remains alkaline.

A colored precipitate of Disperse Yellow 56 will form.

Isolation and Purification:
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After the reaction is complete, filter the precipitate.

Wash the filter cake with cold water to remove any unreacted starting materials and salts.

The crude dye can be further purified by recrystallization from a suitable organic solvent.

Dry the purified Disperse Yellow 56 in a vacuum oven.

Diazotization

Coupling Purification

4-(Phenyldiazenyl)benzenamine HCl, NaNO₂, 0-5°C Diazonium Salt Intermediate

Crude Disperse Yellow 56Quinoline-2,4-diol NaOH, H₂O, 0-5°C Filtration & Washing Recrystallization Drying Pure Disperse Yellow 56

Click to download full resolution via product page

Caption: General synthesis workflow for Disperse Yellow 56.

Industrial Applications
The primary application of Disperse Yellow 56 is in the textile industry for the direct dyeing of

synthetic fibers, particularly polyester.[1][2] It is also used for dyeing acetate and nylon fibers.

[2]

Experimental Protocol for Dyeing Polyester Fabric
The dyeing of polyester with disperse dyes is typically carried out at high temperatures and

pressures to facilitate the diffusion of the dye into the hydrophobic fiber.

Materials:

Polyester fabric
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Disperse Yellow 56

Dispersing agent

Acetic acid (to adjust pH)

Water

High-temperature, high-pressure dyeing apparatus

Procedure:

Dye Bath Preparation:

Prepare a paste of the required amount of Disperse Yellow 56 with a dispersing agent.

Add this paste to the dye bath containing water.

Adjust the pH of the dye bath to 4-5 using acetic acid.[4]

Dyeing Process:

Introduce the polyester fabric into the dye bath.

Raise the temperature of the dye bath to 130 °C.

Maintain this temperature for approximately 60 minutes to allow for dye penetration and

fixation.

Post-Dyeing Treatment:

Cool the dye bath.

Remove the dyed fabric and rinse it thoroughly with hot and then cold water.

A reduction clearing process may be performed to remove surface dye and improve wash

fastness.

Dry the dyed fabric.
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Caption: Experimental workflow for dyeing polyester with Disperse Yellow 56.
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Potential Research Applications
Beyond its industrial use, Disperse Yellow 56 has been noted for its potential in biochemical

research as a nonspecific protein stain and a fluorescent probe for monitoring protein

dynamics.[3] However, specific experimental protocols for these applications are not well-

documented in the scientific literature.

Hypothetical Protocol for Use as a Fluorescent Probe
Based on the general principles of using fluorescent dyes for cellular imaging, a hypothetical

protocol for using Disperse Yellow 56 is proposed below. Disclaimer: This protocol is

theoretical and requires optimization and validation for any specific application.

Objective: To visualize intracellular structures or protein aggregates using Disperse Yellow 56.

Materials:

Cultured cells on coverslips or in a multi-well plate

Disperse Yellow 56

Dimethyl sulfoxide (DMSO) for stock solution

Phosphate-buffered saline (PBS)

Fixative (e.g., 4% paraformaldehyde in PBS)

Mounting medium

Fluorescence microscope with appropriate filter sets

Procedure:

Stock Solution Preparation:

Prepare a 1 mg/mL stock solution of Disperse Yellow 56 in DMSO.

Store the stock solution at -20 °C, protected from light.
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Cell Preparation:

Culture cells to the desired confluency.

Wash the cells with PBS.

Fix the cells with 4% paraformaldehyde for 15 minutes at room temperature.

Wash the fixed cells three times with PBS.

Staining:

Prepare a working solution of Disperse Yellow 56 by diluting the stock solution in PBS to

a final concentration (e.g., 1-10 µg/mL; this needs to be optimized).

Incubate the fixed cells with the working solution for 15-30 minutes at room temperature,

protected from light.

Washing and Mounting:

Wash the cells three times with PBS to remove unbound dye.

Mount the coverslips onto microscope slides using a suitable mounting medium.

Imaging:

Visualize the stained cells using a fluorescence microscope. The optimal excitation and

emission wavelengths would need to be determined experimentally.

Disperse Yellow 56
(Lipophilic) Cell MembranePassive Diffusion Cytoplasm Protein Aggregate

(Hydrophobic Pocket)
Binding Fluorescence EmissionExcitation

Click to download full resolution via product page

Caption: Hypothetical mechanism of Disperse Yellow 56 as a fluorescent probe.

Toxicological and Safety Information
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Specific quantitative toxicological data for Disperse Yellow 56, such as LD50 (median lethal

dose) and NOAEL (No-Observed-Adverse-Effect Level), are not readily available in the public

domain. However, general safety precautions should be taken when handling this chemical.

Safety Precautions:

Avoid skin and eye contact.[1]

Avoid inhalation of dust.[1]

Use in a well-ventilated area.

Wear appropriate personal protective equipment (PPE), including gloves and safety glasses.

Hazard Statements:

H315: Causes skin irritation.[5]

H319: Causes serious eye irritation.[5]

H335: May cause respiratory irritation.[5]

General Toxicology of Disperse Dyes: Some disperse dyes are known to be skin sensitizers

and can cause allergic contact dermatitis. The metabolism of some azo dyes by skin microflora

or in the liver can lead to the formation of aromatic amines, some of which are known or

suspected carcinogens. Therefore, handling of all disperse dyes, including Disperse Yellow
56, should be done with care, and exposure should be minimized.

Conclusion
Disperse Yellow 56 is a commercially important dye with well-established applications in the

textile industry. Its physicochemical properties are well-defined, and its synthesis is based on

standard azo dye chemistry. While its potential use in biochemical research is intriguing, there

is a clear need for further studies to develop and validate specific protocols for applications

such as protein staining and fluorescence microscopy. Furthermore, a comprehensive

toxicological evaluation with quantitative data is required to fully assess its safety profile for

both industrial and research purposes. This guide serves as a foundational resource for
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professionals working with or investigating Disperse Yellow 56, highlighting both the knowns

and the existing knowledge gaps that present opportunities for future research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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